In Vivo Toxicity and Safety Profile of 3-Ethenyl-3,7-dimethyloct-6-en-1-ol: A Preclinical Evaluation Framework
In Vivo Toxicity and Safety Profile of 3-Ethenyl-3,7-dimethyloct-6-en-1-ol: A Preclinical Evaluation Framework
Executive Summary
As drug development professionals and formulation scientists, we frequently encounter novel synthetic terpenoids that require rigorous safety profiling before advancing to clinical or commercial applications. 3-Ethenyl-3,7-dimethyloct-6-en-1-ol (CAS: 61685-52-7) is a C12 homoterpenoid alcohol, originally synthesized via the reaction of a myrcene-magnesium complex with ethylene oxide ()[1]. While structurally analogous to well-characterized fragrance and therapeutic excipients like linalool and geraniol, the presence of the C3-vinyl (ethenyl) group introduces unique steric and metabolic considerations.
This whitepaper provides an in-depth, self-validating technical framework for evaluating the in vivo toxicity, toxicokinetics, and safety profile of 3-ethenyl-3,7-dimethyloct-6-en-1-ol, ensuring scientific integrity and regulatory compliance.
Physicochemical Profiling & Toxicokinetic Assumptions
Before initiating in vivo animal models, a Senior Application Scientist must establish the physicochemical boundaries of the test article to predict its biological behavior.
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Molecular Formula: C12H22O
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Molecular Weight: 182.30 g/mol
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Lipophilicity (LogP): 3.31[2]
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Polar Surface Area (PSA): 20.23 Ų[2]
Mechanistic Causality: The LogP of 3.31 indicates moderate-to-high lipophilicity, suggesting that the compound will easily partition across the gastrointestinal mucosa and the stratum corneum. However, the low PSA (20.23 Ų) implies that while absorption is rapid, the molecule requires extensive hepatic functionalization to become water-soluble enough for renal clearance.
Drawing on read-across data from its structural analog, linalool ()[3], we hypothesize that 3-ethenyl-3,7-dimethyloct-6-en-1-ol undergoes rapid Phase I oxidation via Cytochrome P450 enzymes (primarily CYP2A6 and CYP2C9). The C6-C7 double bond is a prime target for epoxidation. To prevent cellular toxicity, Epoxide Hydrolase (EH) rapidly hydrolyzes this intermediate into a diol, which is subsequently conjugated by Uridine 5'-diphospho-glucuronosyltransferases (UGTs) for excretion.
Fig 1: Hepatic Phase I/II metabolic pathway of 3-Ethenyl-3,7-dimethyloct-6-en-1-ol.
In Vivo Toxicity Evaluation Framework
To establish a comprehensive safety profile, we deploy a tiered in vivo testing strategy. We prioritize the OECD 407 (28-Day Repeated Dose Toxicity) protocol ()[4] over a 90-day study initially. This choice is deliberate: it rapidly identifies target organ toxicity (typically adaptive hepatomegaly or nephropathy in terpenoids) and establishes the No-Observed-Adverse-Effect-Level (NOAEL) while minimizing animal use during the early development phase.
Fig 2: In vivo safety assessment workflow establishing NOAEL and toxicokinetic profiles.
Experimental Protocol: 28-Day Repeated Dose Toxicity Study (OECD 407)
A robust protocol must be a self-validating system. By integrating Toxicokinetic (TK) satellite groups and vehicle stability checks, we ensure that any observed absence of toxicity is due to the compound's safety, not a failure in systemic exposure.
Step 1: Formulation and Vehicle Validation
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Rationale: The LogP of 3.31 dictates that 3-ethenyl-3,7-dimethyloct-6-en-1-ol is practically insoluble in water.
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Action: Formulate the test article in 1% aqueous Carboxymethyl Cellulose (CMC) with 0.1% Tween-80.
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Validation: Perform High-Performance Liquid Chromatography (HPLC) on Day 0 and Day 7 to confirm suspension homogeneity and chemical stability at room temperature.
Step 2: Animal Model Selection & Grouping
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Model: SPF-bred Sprague-Dawley rats (8 weeks old). Rats are the gold standard for terpenoid hepatotoxicity evaluation due to their well-mapped CYP450 orthologs.
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Groups: Randomize into 4 main groups (n=10/sex/group): Vehicle Control, Low Dose (50 mg/kg/day), Mid Dose (150 mg/kg/day), and High Dose (500 mg/kg/day).
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TK Satellite: Add n=6/sex/group to the High Dose and Control groups strictly for blood sampling, preventing stress-induced artifacts in the main toxicity cohort.
Step 3: Administration and In-Life Observations
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Dosing: Administer daily via oral gavage (10 mL/kg volume) for 28 consecutive days.
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Monitoring: Record clinical signs twice daily. Measure body weight and food consumption twice weekly.
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Causality: Terpenoids can induce central nervous system (CNS) depression (sedative effects). Daily functional observational batteries (FOB) are critical to differentiate systemic toxicity from transient pharmacological sedation.
Step 4: Clinical Pathology and Necropsy
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Blood Collection: On Day 29, collect blood via cardiac puncture under isoflurane anesthesia. Analyze for liver enzymes (ALT, AST, ALP) and renal markers (BUN, Creatinine).
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Histopathology: Harvest and weigh the liver, kidneys, adrenals, and spleen. Fix in 10% neutral buffered formalin.
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Validation: An increase in absolute liver weight without accompanying hepatocellular necrosis or elevated ALT/AST indicates adaptive enzyme induction (a physiological response to metabolize the xenobiotic) rather than hepatotoxicity.
Quantitative Data Presentation
Based on structure-activity relationship (SAR) modeling and historical in vivo data of structurally identical monoterpenes ()[3], the anticipated toxicological endpoints for 3-ethenyl-3,7-dimethyloct-6-en-1-ol are summarized below.
Table 1: Predictive In Vivo Toxicological Endpoints for 3-Ethenyl-3,7-dimethyloct-6-en-1-ol
| Parameter | Test Model | Predicted Value / Outcome | Mechanistic Rationale |
| Acute Oral LD50 | Rat (Wistar) | > 2,790 mg/kg | Rapid Phase II glucuronidation prevents acute systemic accumulation. |
| Dermal Irritation | Rabbit (New Zealand) | Mild to Moderate | Lipophilic nature (LogP 3.31) disrupts stratum corneum lipid bilayers. |
| 28-Day NOAEL | Rat (Sprague-Dawley) | ~ 160 mg/kg/day | Hepatic enzyme induction leads to adaptive hepatomegaly at higher doses. |
| Genotoxicity | Mouse (ICR) | Negative | Lack of DNA-reactive structural alerts; epoxides are rapidly detoxified by EH. |
Conclusion
The in vivo safety evaluation of 3-ethenyl-3,7-dimethyloct-6-en-1-ol relies heavily on understanding its lipophilicity and metabolic fate. By employing a self-validating OECD 407 framework, researchers can accurately differentiate between adaptive metabolic responses (e.g., CYP450 induction) and true adverse organ toxicity. Given its structural homology to established safe terpenoids, 3-ethenyl-3,7-dimethyloct-6-en-1-ol is anticipated to exhibit a highly favorable safety profile, provided that dermal irritation risks are mitigated in topical formulations.
References
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Baker, R., Cookson, R. C., & Saunders, A. D. (1976). Reactions of a 'myrcene–magnesium' complex with aldehydes, ketones, epoxides, carbon dioxide, and acetonitrile. Journal of the Chemical Society, Perkin Transactions 1, 1809-1814. Source: Royal Society of Chemistry URL: [Link]
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Bickers, D. R., Calow, P., Greim, H., Hanifin, J. M., Rogers, A. E., Saurat, J. H., Sipes, I. G., Smith, R. L., & Tagami, H. (2003). A toxicologic and dermatologic assessment of linalool and related esters when used as fragrance ingredients. Food and Chemical Toxicology, 41(7), 919-942. Source: PubMed / National Institutes of Health URL: [Link]
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OECD. (2008). Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents. OECD Guidelines for the Testing of Chemicals, Section 4. Source: OECD iLibrary URL: [Link]
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